N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide

• IUPAC Name: N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide
• InChI: InChI=1S/C15H11N3O4S2/c1-22-11-5-3-2-4-9(11)10-8-23-15(16-10)17-14(19)12-6-7-13(24-12)18(20)21/h2-8H,1H3,(H,16,17,19)
• InChI Key: GZPAGKKREVAINE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CSC(=N2)NC(=O)C3=CC=C(S3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O4S2
• Molecular Weight: 361.4 g/mol

Description

The compound “N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide” is a complex organic molecule. The thiazole ring, a key component of this compound, is an important heterocycle in the world of chemistry. The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The thiazole ring is a key structural feature, which consists of sulfur and nitrogen atoms. The methoxyphenyl group is another important structural feature.

Chemical Reactions Analysis

Thiazole derivatives, like the compound , can undergo various chemical reactions. These include donor–acceptor, nucleophilic, and oxidation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific molecular structure. For instance, the presence of the thiazole ring and the methoxyphenyl group would influence its properties.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Various compounds with structural similarities to N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide have been synthesized using different techniques. For example, a compound was synthesized through 'one-pot' reductive cyclization, using sodium dithionite as a reductive cyclizing agent, highlighting the synthetic pathways that can be explored for related compounds (Bhaskar et al., 2019).
• Characterization : The structural elucidation of these compounds involves various techniques such as IR, 1H-NMR, 13C-NMR, LC-MS data, and X-ray crystallography, providing a framework for the analysis of this compound (Kumara et al., 2018).

Biological Activity and Applications

• Antimicrobial and Antifungal Activity : Several analogs have demonstrated antimicrobial and antifungal properties. For instance, compounds have been synthesized and evaluated for antimicrobial activity against pathogenic bacteria and fungi, suggesting that this compound could potentially have similar applications (Chawla, 2016).
• Anticancer Activity : Compounds structurally similar to the one have shown anticancer activities. For example, derivatives have been synthesized and evaluated against various cancer cell lines, suggesting a potential area of application for this compound in cancer research (Ravinaik et al., 2021).

Advanced Applications

• Dyeing and Functional Textiles : Some analogs have been synthesized for applications in dyeing polyester fibers, exhibiting color characteristics, and fastness properties. The compounds also showed antioxidant and antitumor activity, suggesting that similar compounds could find use in creating functional and biological active fabrics (Khalifa et al., 2015).

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their specific structure and the biological system they interact with. Thiazole derivatives can activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in biological systems.